N-({[4-(Aminosulfonyl)phenyl]amino}carbonyl)-4-methylbenzenesulfonamide

• CAS No.: 100715-13-7
• Product Name: N-({[4-(Aminosulfonyl)phenyl]amino}carbonyl)-4-methylbenzenesulfonamide
• Molecular Formula: C14H15N3O5S2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-(4-sulfamoylphenyl)urea
• Standard InChI: InChI=1S/C14H15N3O5S2/c1-10-2-6-13(7-3-10)24(21,22)17-14(18)16-11-4-8-12(9-5-11)23(15,19)20/h2-9H,1H3,(H2,15,19,20)(H2,16,17,18)
• Standard InChIKey: HDCXQTPVTAIPNZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Appearance: Solid powder
• Description: ts-SA is an inhibitor of the metalloenzyme carbonic anhydrase (CA). It is active against 7 out of 10 human CA isoforms.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ts-SA; ts SA; tsSA
• Reference: 1: Bozdag M, Ferraroni M, Nuti E, Vullo D, Rossello A, Carta F, Scozzafava A, Supuran CT. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014 Jan 1;22(1):334-40. doi: 10.1016/j.bmc.2013.11.016. Epub 2013 Nov 18. PubMed PMID: 24300919.
• PubChem Compound: 6852128
• Last Modified: Nov 11 2021